Cas no 105918-27-2 (3-Hydroxyhexadecanoic Acid Ethyl Ester)

• Product Name: 3-Hydroxyhexadecanoic Acid Ethyl Ester
• CAS No: 105918-27-2
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 1166495
• PubChem ID: 13732611
• Update Time: 2025-04-20

3-Hydroxyhexadecanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 3-hydroxy-, ethyl ester
• 3-Hydroxyhexadecanoic Acid Ethyl Ester
• 3-hydroxy hexadecanoic acid ethyl ester
• starbld0028458
• ethyl 3-hydroxyhexadecanoate
• 3-HydroxyhexadecanoicAcidEthylEster
• SCHEMBL7599849
• 105918-27-2

• Inchi： 1S/C18H36O3/c1-3-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21-4-2/h17,19H,3-16H2,1-2H3
• InChI Key： LTSBJVJXSJSRRZ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 300.26658
• Monoisotopic Mass: 300.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols